Cas no 157911-56-3 (2,4,5-Trifluorobenzyl bromide)

• Product Name: 2,4,5-Trifluorobenzyl bromide
• CAS No: 157911-56-3
• MF: C₇H₄BrF₃
• MW: 225.005871772766
• MDL: MFCD00061209
• CID: 65484
• PubChem ID: 2777057
• Update Time: 2025-11-06

2,4,5-Trifluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluorobenzyl bromide
• alpha-Bromo-2,4,5-trifluorotoluene
• 1-(bromomethyl)-2,4,5-trifluoroBenzene
• 2,4,5--TRIFLUOROBENZYL BROMIDE
• 2,4,5-Trifluorobenzy
• 5-Trifluorobenzyl broMide
• à-bromo-2,4,5-trifluorotoluene
• Benzene, 1-(broMoMethyl)-2,4,5-trifluoro-
• 2,4,5-Trifluorobenzylbromide97%
• 2,4,5-Trifluorobenzyl bromide 97%
• 2,4,5-TRIFLUOROBENZYL BROMIDE,98+%
• 2,4,5-trifluorobenzylbromide
• 2,4,5-trifluoro benzyl bromide
• 2, 4, 5-trifluorobenzyl bromide
• PubChem3026
• 2,4,5-trifluorbenzylbromide
• KSC497G8L
• 2,4,5-trifluoro-benzylbromide
• 2,4,5 trifluorobenzyl bromide
• SBB096751
• WT1803
• NF1

• MDL： MFCD00061209
• Inchi： 1S/C7H4BrF3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2H,3H2
• InChI Key： GAUXEYCSWSMMFZ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1F)F)F
• BRN： 8312091

Computed Properties

• Exact Mass: 223.94500
• Monoisotopic Mass: 223.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.71
• Melting Point: 10-13°C
• Boiling Point: 188.8 ºC at 760 mmHg
• Flash Point: 75.4 ºC
• Refractive Index: 1.508
• PSA: 0.00000
• LogP: 2.99880
• Solubility: Not determined
• Sensitiveness: Lachrymatory

2,4,5-Trifluorobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：1760
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R36
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2,4,5-Trifluorobenzyl bromide

Market Research and Analysis Report on 2,4,5-Trifluorobenzyl Bromide (CAS No. 157911-56-3)

2,4,5-Trifluorobenzyl bromide (CAS No. 157911-56-3) is a valuable intermediate in the field of chemical biology and pharmaceutical research. This compound has gained significant attention due to its unique chemical properties and its role in the synthesis of complex molecules with potential therapeutic applications.

The demand for 2,4,5-Trifluorobenzyl bromide has been driven by its use in the development of novel drug candidates. Its trifluorinated benzyl group provides enhanced stability and bioavailability to the resulting compounds, making it a preferred choice in medicinal chemistry.

Recent studies have highlighted the importance of this compound in the synthesis of kinase inhibitors and other bioactive molecules. Its application in organic synthesis has been documented in numerous peer-reviewed publications, underscoring its relevance in both academic and industrial settings.

Market analysis indicates a growing interest from pharmaceutical companies and research institutions in sourcing high-quality 2,4,5-Trifluorobenzyl bromide. The global supply chain for this compound is well-established, with several key suppliers offering it at competitive prices.

In conclusion, 2,4,5-Trifluorobenzyl bromide remains a critical component in the advancement of chemical biology and drug discovery. Its continued use in cutting-edge research ensures its position as an essential tool in the arsenal of modern medicinal chemists.